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A Literature-Based Comparison of the Properties
of Hexaethylene Glycol Dimethyl Ether
For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the physicochemical properties of Hexaethylene
glycol dimethyl ether (also known as Hexaglyme) with its shorter-chain analogues,

Triethylene glycol dimethyl ether (Triglyme) and Tetraethylene glycol dimethyl ether

(Tetraglyme). These high-boiling, polar aprotic solvents, commonly referred to as glymes, are

valued for their ability to solvate cations, rendering them useful in a variety of applications

including organic synthesis, electrochemistry, and pharmaceutical formulations. The

information presented herein is compiled from a comprehensive review of scientific literature

and technical data sheets, with a focus on experimentally determined values.

Comparison of Physicochemical Properties
The following table summarizes the key physical and chemical properties of Hexaethylene
glycol dimethyl ether and its common alternatives. This data facilitates a direct comparison of

their characteristics, aiding in solvent selection for specific research and development

applications.
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Property
Hexaethylene
Glycol Dimethyl
Ether (Hexaglyme)

Triethylene Glycol
Dimethyl Ether
(Triglyme)

Tetraethylene
Glycol Dimethyl
Ether (Tetraglyme)

CAS Number 1072-40-8 112-49-2[1] 143-24-8[2]

Molecular Formula C₁₄H₃₀O₇ C₈H₁₈O₄[3] C₁₀H₂₂O₅[2]

Molecular Weight (

g/mol )
310.38 178.23[3] 222.28[2]

Boiling Point (°C) ~359 (calculated) 216[3] 275.3[2]

Melting Point (°C) -15 (calculated) -45 -30[2]

Density (g/mL at

25°C)
1.011 (calculated) 0.986 1.009[2]

Viscosity (cP at 25°C)
Data not readily

available
~1.9 ~3.8

Solubility in Water Miscible Miscible[1] Miscible[2]

Vapor Pressure
Data not readily

available
0.12 kPa (at 20°C)[1]

<0.01 mmHg (at

20°C)

Note: Some properties for Hexaethylene glycol dimethyl ether are based on calculated

values due to a scarcity of publicly available experimental data.

Experimental Protocols for Property Determination
The accurate determination of the physicochemical properties listed above relies on

standardized experimental procedures. Below are detailed methodologies for measuring key

solvent characteristics.

Density Measurement using a Vibrating Tube
Densimeter
A common and precise method for determining the density of liquids is through the use of a

vibrating tube densimeter.[4][5]
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Principle: The principle of this technique is based on the relationship between the density of a

fluid and the oscillation frequency of a U-shaped tube through which the fluid is flowing.[5] A

change in the mass of the fluid within the tube leads to a change in its natural frequency of

vibration.

Procedure:

Calibration: The instrument is first calibrated using two fluids with accurately known

densities, often air and ultrapure water.[6]

Sample Introduction: The sample liquid is injected into the clean, dry U-tube, ensuring no air

bubbles are present.

Temperature Equilibration: The tube is brought to the desired temperature and allowed to

stabilize.

Measurement: The instrument excites the tube, causing it to oscillate. The frequency of this

oscillation is precisely measured.

Calculation: The density of the sample is then calculated from the measured oscillation

period, using the calibration constants.[4]
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Workflow for Density Measurement.

Viscosity Measurement using an Ubbelohde Viscometer
The viscosity of glymes can be determined using a capillary viscometer, such as the Ubbelohde

viscometer.[7]

Principle: This method measures the time it takes for a fixed volume of liquid to flow through a

calibrated capillary under the influence of gravity. The kinematic viscosity is then calculated
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from this flow time.

Procedure:

Preparation: The viscometer is thoroughly cleaned and dried. A specific volume of the

sample liquid is introduced into the viscometer.

Temperature Control: The viscometer is placed in a constant temperature bath until the

sample reaches the desired temperature.[8]

Measurement: The liquid is drawn up into the measuring bulb. The time taken for the liquid

meniscus to pass between two marked points on the capillary is measured with a stopwatch.

Calculation: The kinematic viscosity (ν) is calculated using the equation ν = K * t, where 'K' is

the viscometer constant and 't' is the flow time. The dynamic viscosity (η) can then be

calculated by multiplying the kinematic viscosity by the density of the liquid (η = ν * ρ).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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